Cas no 2228839-54-9 (3-(4-chloro-2-methylphenyl)propane-1-thiol)

• Product Name: 3-(4-chloro-2-methylphenyl)propane-1-thiol
• CAS No: 2228839-54-9
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 5922281
• PubChem ID: 165634607
• Update Time: 2025-10-28

3-(4-chloro-2-methylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)propane-1-thiol
• 2228839-54-9
• EN300-1975217

• Inchi： 1S/C10H13ClS/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： RIBDLMCCONUHRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CCCS

Computed Properties

• Exact Mass: 200.0426493g/mol
• Monoisotopic Mass: 200.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 1Ų

Additional information on 3-(4-chloro-2-methylphenyl)propane-1-thiol

Introduction to 3-(4-chloro-2-methylphenyl)propane-1-thiol (CAS No. 2228839-54-9)

3-(4-chloro-2-methylphenyl)propane-1-thiol, also known by its CAS number 2228839-54-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a thiol group and a substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the development of novel compounds.

The chemical structure of 3-(4-chloro-2-methylphenyl)propane-1-thiol consists of a propyl chain with a thiol group at one end and a 4-chloro-2-methylphenyl group at the other. The thiol group, known for its reactivity and ability to form disulfide bonds, plays a crucial role in various chemical reactions and biological processes. The 4-chloro-2-methylphenyl substituent, on the other hand, adds complexity to the molecule, influencing its solubility, stability, and reactivity.

In the context of pharmaceutical research, 3-(4-chloro-2-methylphenyl)propane-1-thiol has been explored for its potential as a building block in the synthesis of new drugs. Recent studies have shown that compounds containing thiol groups can exhibit antioxidant properties, which are beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the presence of the 4-chloro-2-methylphenyl group can enhance the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

One notable application of 3-(4-chloro-2-methylphenyl)propane-1-thiol is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The thiol group in 3-(4-chloro-2-methylphenyl)propane-1-thiol can be used to create prodrugs that are more stable and less toxic than their active counterparts. This approach has been particularly useful in the design of anticancer drugs, where reducing systemic toxicity is a critical consideration.

Beyond pharmaceutical applications, 3-(4-chloro-2-methylphenyl)propane-1-thiol has also found use in materials science. Thiol-containing compounds are known for their ability to form self-assembled monolayers (SAMs) on gold surfaces, which have applications in nanotechnology and surface chemistry. The unique structure of 3-(4-chloro-2-methylphenyl)propane-1-thiol allows it to form stable SAMs with well-defined properties, making it a valuable tool for researchers working on advanced materials and devices.

In the realm of chemical synthesis, 3-(4-chloro-2-methylphenyl)propane-1-thiol serves as an important intermediate in the preparation of various functionalized molecules. The thiol group can undergo a wide range of reactions, including nucleophilic substitution, oxidation, and coupling reactions with other functional groups. These reactions enable chemists to synthesize complex molecules with precise control over their structure and properties.

The synthesis of 3-(4-chloro-2-methylphenyl)propane-1-thiol typically involves several steps. One common approach is to start with 4-chloro-2-methylbenzene and perform a Grignard reaction followed by an alkylation step to introduce the propyl chain. The resulting compound is then treated with hydrogen sulfide (H₂S) to form the thiol group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that while 3-(4-chloro-2-methylphenyl)propane-1-thiol is not classified as a hazardous material or controlled substance, it should still be handled with care due to its reactivity and potential for forming disulfide bonds. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound to minimize exposure risks.

The future prospects for 3-(4-chloro-2-methylphenyl)propane-1-thiol are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its role in catalysis, where it has shown promise as a ligand for metal catalysts used in asymmetric synthesis. Additionally, its ability to form stable complexes with metal ions makes it an attractive candidate for use in coordination chemistry and materials science.

In conclusion, 3-(4-chloro-2-methylphenyl)propane-1-thiol (CAS No. 2228839-54-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it a valuable intermediate in the development of new drugs and advanced materials. As research in these fields continues to advance, the importance of compounds like 3-(4-chloro-2-methylphenyl)propane-1-thiol is likely to grow even further.